4-(prop-2-yn-1-yl)phenol
Overview
Description
4-(prop-2-yn-1-yl)phenol is a chemical compound with the CAS Number: 39948-19-1 . It has a molecular weight of 132.16 . The IUPAC name for this compound is this compound .
Synthesis Analysis
A convenient method for the synthesis of (prop-2-ynyloxy) benzene and its derivatives has been developed . Differently substituted phenol and aniline derivatives were allowed to react with propargyl bromide in the presence of K2CO3 base and acetone as solvent . The compounds were synthesized in good yields (53–85%) .Molecular Structure Analysis
The InChI code for this compound is 1S/C9H8O/c1-2-3-8-4-6-9(10)7-5-8/h1,4-7,10H,3H2 . This code provides a specific string of characters that represent the 2D structure of the molecule.properties
| { "Design of the Synthesis Pathway": "The synthesis of 4-(prop-2-yn-1-yl)phenol can be achieved through a multi-step reaction pathway starting from commercially available starting materials.", "Starting Materials": [ "Phenol", "Propargyl alcohol", "Sodium hydroxide", "Sodium hydride", "Bromine" ], "Reaction": [ "Step 1: Phenol is reacted with sodium hydroxide to form sodium phenoxide.", "Step 2: Propargyl alcohol is reacted with sodium hydride to form sodium propargylate.", "Step 3: Sodium phenoxide and sodium propargylate are reacted together to form 4-(prop-2-yn-1-yl)phenol.", "Step 4: The product is purified by recrystallization or column chromatography.", "Step 5: The final product is characterized by spectroscopic techniques such as NMR and IR spectroscopy." ] } | |
CAS RN |
39948-19-1 |
Molecular Formula |
C9H8O |
Molecular Weight |
132.2 |
Purity |
95 |
Origin of Product |
United States |
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